Cas no 1805978-80-6 (3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1805978-80-6
• MF: C₇H₃F₆NO
• MW: 231.095242738724
• CID: 4881026
• Update Time: 2025-06-15

3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F6NO/c8-3-1-2(5(9)10)4(7(11,12)13)14-6(3)15/h1,5H,(H,14,15)
• InChI Key： BKEUKRLWXXKFDJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)F)C=C(C(N1)=O)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Additional information on 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine

Recent Advances in the Study of 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine (CAS: 1805978-80-6)

3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine (CAS: 1805978-80-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the development of novel agrochemicals and pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, providing insights into its chemical characteristics, synthetic pathways, and biological relevance.

The compound's structure, featuring multiple fluorine atoms and a hydroxyl group, imparts distinct electronic and steric properties that make it a valuable scaffold for designing bioactive molecules. Recent synthetic approaches have optimized the production of 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine, with a focus on improving yield and purity. For instance, a study published in the Journal of Fluorine Chemistry (2023) demonstrated a novel catalytic method for its synthesis, achieving a 75% yield under mild conditions. This advancement is critical for scaling up production for industrial applications.

In terms of biological activity, recent research has explored the compound's potential as an inhibitor of key enzymes involved in disease pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine exhibits potent inhibitory effects against bacterial dihydrofolate reductase (DHFR), a target for antibiotic development. The study highlighted its selectivity and low cytotoxicity, suggesting promise for further optimization as an antimicrobial agent. Additionally, its agrochemical applications have been investigated, with findings indicating efficacy as a fungicide against Botrytis cinerea, a common plant pathogen.

Despite these promising results, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is addressing these gaps, with computational modeling and structure-activity relationship (SAR) studies playing a pivotal role. For example, a recent molecular docking study (2024) provided insights into the binding interactions of 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine with DHFR, guiding the design of more potent derivatives.

In conclusion, 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-(trifluoromethyl)pyridine (CAS: 1805978-80-6) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable candidate for further research and development. Future studies should focus on expanding its therapeutic and agrochemical applications, as well as addressing any potential limitations in its use. This brief underscores the importance of continued innovation in fluorinated pyridine chemistry to unlock new opportunities in drug and agrochemical discovery.